2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-(2-methoxyphenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-hydroxy-3-(2-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H13N3O2/c1-22-15-9-5-2-6-11(15)16(21)12(10-18)17-19-13-7-3-4-8-14(13)20-17/h2-9,21H,1H3,(H,19,20)/b16-12-
• InChI Key: YAAAWXHSAYMRPN-VBKFSLOCSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=C(C#N)C2=NC3=CC=CC=C3N2)O
• Isomeric SMILES: COC1=CC=CC=C1/C(=C(\C#N)/C2=NC3=CC=CC=C3N2)/O
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-3-(2-methoxyphenyl)-3-oxopropanenitrile is a complex organic compound characterized by its benzimidazole and methoxyphenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the benzimidazole core. One common method is the condensation of o-phenylenediamine with carboxylic acids or their derivatives under acidic conditions. The resulting benzimidazole derivative is then further reacted with appropriate reagents to introduce the methoxyphenyl and nitrile groups.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow reactors or batch processes. The choice of method depends on factors such as cost, scalability, and environmental impact. Catalysts and solvents are carefully selected to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium cyanide (NaCN) for introducing the nitrile group.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of amines or alcohols.

• Substitution: Introduction of various functional groups, leading to derivatives with different properties.

Scientific Research Applications

This compound has diverse applications in scientific research:

• Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: Its derivatives can be used as probes or inhibitors in biological studies, aiding in the understanding of cellular processes.

• Medicine: Potential therapeutic applications include the development of new drugs for treating various diseases.

• Industry: It can be used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to therapeutic effects. The molecular pathways involved can vary widely, but they often involve modulation of biochemical processes.

Comparison with Similar Compounds

• Benzimidazole derivatives: These compounds share the benzimidazole core but differ in their substituents.

• Methoxyphenyl compounds: These compounds contain the methoxyphenyl group but lack the benzimidazole moiety.

Uniqueness: 2-(1,3-Dihydro-2H-benzimidazol-2-ylidene)-3-(2-methoxyphenyl)-3-oxopropanenitrile is unique due to its combination of benzimidazole and methoxyphenyl groups, which confer specific chemical and biological properties not found in other compounds.

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